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Compound of Interest

Compound Name: 5-Fluoro-2-methoxybenzonitrile

Cat. No.: B061647

For Immediate Release

This technical guide provides an in-depth analysis of 5-Fluoro-2-methoxybenzonitrile, a key
intermediate in the pharmaceutical and agrochemical industries. Addressed to researchers,
scientists, and professionals in drug development, this document outlines the molecule's
fundamental properties, analytical methodologies, and a representative experimental workflow.

Core Molecular Data

5-Fluoro-2-methoxybenzonitrile, a substituted benzonitrile, possesses a unique combination
of functional groups that make it a versatile building block in organic synthesis. Its chemical
properties are summarized below.

Property Value Reference
Molecular Formula CsHsFNO [1112]
Molecular Weight 151.14 g/mol [1][2]

CAS Number 189628-38-4 [1]

Light orange to yellow to green
Appearance [1]
powder to crystal

Melting Point 117-120 °C

Linear Formula FCeH3(OCHS3)CN
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Analytical and Experimental Protocols

The precise analysis and synthesis of 5-Fluoro-2-methoxybenzonitrile are critical for its
application in research and development. Below are detailed methodologies for its analysis,
adapted from established protocols for similar substituted benzonitriles.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a robust and widely used method for the
separation, identification, and quantification of organic molecules like 5-Fluoro-2-
methoxybenzonitrile. Reversed-phase HPLC is often the method of choice due to its
specificity, sensitivity, and accuracy.

Methodology:

o System Preparation: Equilibrate the HPLC system with the mobile phase until a stable
baseline is achieved. A common mobile phase for related compounds is a gradient of
acetonitrile and water.

o Standard Preparation: Prepare standard solutions of 5-Fluoro-2-methoxybenzonitrile in a
suitable solvent (e.g., acetonitrile) at various known concentrations to establish a calibration
curve.

o Sample Preparation: Accurately weigh the sample and dissolve it in the mobile phase or a
compatible solvent to a known volume.

« Injection and Analysis: Inject a blank (mobile phase), followed by the standard solutions in
increasing order of concentration, and then the sample solutions.

o Detection: Utilize a UV detector for monitoring the elution of the compound. The aromatic
ring and nitrile group in 5-Fluoro-2-methoxybenzonitrile allow for strong UV absorbance,
typically around 254 nm.

o Data Analysis: Construct a calibration curve by plotting the peak area of the standards
against their concentration. Determine the concentration of 5-Fluoro-2-
methoxybenzonitrile in the sample by comparing its peak area to the calibration curve.
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Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the analysis of 5-Fluoro-2-
methoxybenzonitrile, from sample receipt to final data interpretation.
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Analytical workflow for 5-Fluoro-2-methoxybenzonitrile.

This technical guide serves as a foundational resource for professionals engaged in the study
and application of 5-Fluoro-2-methoxybenzonitrile. The provided data and protocols are
intended to facilitate further research and development in the fields of medicinal chemistry and
materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

e 2. 5-Fluoro-2-methylbenzonitrile [webbook.nist.gov]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b061647?utm_src=pdf-body
https://www.benchchem.com/product/b061647?utm_src=pdf-body
https://www.benchchem.com/product/b061647?utm_src=pdf-body-img
https://www.benchchem.com/product/b061647?utm_src=pdf-body
https://www.benchchem.com/product/b061647?utm_src=pdf-body
https://www.benchchem.com/product/b061647?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Validated_Analytical_Methods_for_Substituted_Benzonitriles.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C77532797&Units=SI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [5-Fluoro-2-methoxybenzonitrile: A Technical Overview
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061647#5-fluoro-2-methoxybenzonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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